Cas no 890656-26-5 (ethyl 3-amino-4-bromo-1H-pyrrole-2-carboxylate)

• Product Name: ethyl 3-amino-4-bromo-1H-pyrrole-2-carboxylate
• CAS No: 890656-26-5
• MF: C₇H₉BrN₂O₂
• MW: 233.062560796738
• MDL: MFCD22398045
• CID: 613728
• PubChem ID: 67068498
• Update Time: 2025-05-24

ethyl 3-amino-4-bromo-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 3-amino-4-bromo-, ethyl ester
• ethyl 3-amino-4-bromo-1H-pyrrole-2-carboxylate
• PIOAIBWVLBVIMJ-UHFFFAOYSA-N
• SCHEMBL1536747
• DTXSID10736368
• 890656-26-5
• Z1504677745
• EN300-215697
• 3-Amino-4-bromo-1H-pyrrole-2-carboxylic acid ethyl ester

• MDL： MFCD22398045
• Inchi： 1S/C7H9BrN2O2/c1-2-12-7(11)6-5(9)4(8)3-10-6/h3,10H,2,9H2,1H3
• InChI Key： PIOAIBWVLBVIMJ-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C(=O)OCC)=C1N

Computed Properties

• Exact Mass: 231.98474g/mol
• Monoisotopic Mass: 231.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives

Additional information on ethyl 3-amino-4-bromo-1H-pyrrole-2-carboxylate

Comprehensive Overview of Ethyl 3-amino-4-bromo-1H-pyrrole-2-carboxylate (CAS No. 890656-26-5)

Ethyl 3-amino-4-bromo-1H-pyrrole-2-carboxylate (CAS No. 890656-26-5) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This pyrrole derivative is characterized by its unique molecular structure, which includes an ethyl ester group, an amino substituent, and a bromo atom. These functional groups make it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and fine chemical production.

The compound's CAS number 890656-26-5 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documentation. Researchers often search for "ethyl 3-amino-4-bromo-1H-pyrrole-2-carboxylate synthesis" or "CAS 890656-26-5 applications" to explore its potential uses. Recent trends indicate growing interest in pyrrole-based compounds due to their role in developing antimicrobial agents and anticancer drugs, aligning with the global focus on innovative therapeutics.

From a structural perspective, the presence of the bromo atom in ethyl 3-amino-4-bromo-1H-pyrrole-2-carboxylate allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This reactivity is particularly valuable in medicinal chemistry, where researchers frequently inquire about "pyrrole derivatives in drug design" or "halogenated heterocycles." The compound's ethyl ester group also offers flexibility for hydrolysis or transesterification, enabling the creation of diverse analogs.

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Quality control and analytical methods for ethyl 3-amino-4-bromo-1H-pyrrole-2-carboxylate often involve advanced techniques such as HPLC, NMR, and mass spectrometry. Laboratories frequently search for "purity analysis of CAS 890656-26-5" or "spectroscopic data for pyrrole carboxylates" to ensure reproducibility in research. The compound's stability under various conditions is another topic of interest, with queries like "storage conditions for brominated pyrroles" being common.

Environmental and safety considerations for 890656-26-5 are also critical. While not classified as hazardous, proper handling protocols are essential, as evidenced by searches for "safe handling of amino pyrrole derivatives." The compound's biodegradability and ecotoxicological profile remain areas of active investigation, particularly in light of increasing regulatory scrutiny on chemical sustainability.

In summary, ethyl 3-amino-4-bromo-1H-pyrrole-2-carboxylate (CAS No. 890656-26-5) represents a multifaceted building block with broad applicability. Its relevance to drug discovery, agrochemical innovation, and advanced materials ensures continued demand, while its structural features inspire ongoing research into novel derivatives and applications.